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Introduction

AGI-12026 is a potent and selective, brain-penetrant dual inhibitor of mutant isocitrate
dehydrogenase 1 (IDH1) and 2 (IDH2) enzymes.[1] Mutations in IDH1 and IDH2 are frequently
observed in various cancers, including glioma, acute myeloid leukemia (AML), and
chondrosarcoma.[2] These mutations confer a neomorphic enzymatic activity, leading to the
conversion of a-ketoglutarate (a-KG) to the oncometabolite D-2-hydroxyglutarate (2-HG).[2]
The accumulation of 2-HG disrupts normal cellular metabolism and epigenetic regulation,
contributing to oncogenesis.[2][3] AGI-12026 acts as an allosteric inhibitor, targeting the dimer
interface of the mutant IDH enzymes and blocking the production of 2-HG.[1] These application
notes provide detailed protocols for in vitro biochemical and cell-based assays to characterize
the activity of AGI-12026 and similar compounds.

Data Presentation
Table 1: Biochemical Potency of AGI-12026 and Related
Compounds
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Compound Target Enzyme  Assay Type IC50 (nM) Reference
Biochemical

IDH2 R140Q
AGI-12026 _ (NADPH 19 [1]

(homodimer) )

consumption)
AGI-5198 IDH1 R132H Biochemical 70 [4]
6 - 34 (range for
AG-881 mIDH1/WT _ _ _
o ) Biochemical various [41[5][6]
(Vorasidenib) heterodimer ]
mutations)

mIDH2

AG-881 _ _
o R140Q/WT Biochemical 118 [4]

(Vorasidenib) i

heterodimer

mIDH2
AG-881 . .

R172K/WT Biochemical 32 [4]

(Vorasidenib)

heterodimer

Table 2: Cellular Activity of AGI-12026 and Related

Compounds
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Compound Cell Line Mutant IDH Assay Type IC50 (hM) Reference
AGI-12026 IDH2 R140Q 2-HG
related U87MG (overexpress Inhibition 11 [4]
compounds ed) (LC-MS)
2-HG
IDH1 R132H o
AGI-5198 TS603 Inhibition 70 [4]
(endogenous)
(LC-MS)
2-HG
AG-881 IDH1 R132H Inhibition
. ) U87MG _ 40
(Vorasidenib) (engineered) (D2HGDH
assay)
2-HG
AG-881 IDH1 R132H Inhibition
) ) THP-1 ) 50
(Vorasidenib) (engineered) (D2HGDH
assay)
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Seed mIDH1/2 Mutant Cells
(e.g., TS603, UB7MG-mIDH2)

in 96-well plates
Prepare Reagents:
- Recombinant mIDH1/2 Enzyme
- AGI-12026 Dilutions
- NADPH
- Assay Buffer Treat Cells with AGI-12026
l (Dose-response, 48-72h)
Pre-incubate Enzyme and Inhibitor l

(e.g., 10-15 min at RT)

Collect Cell Culture Media

Initiate Reaction with l

o-Ketoglutarate Metabolite Extraction
(e.g., with cold methanol)

' ¢

Measure NADPH Depletion
(Absorbance at 340 nm or Quantify 2-HG Levels
Fluorescence via Diaphorase/Resazurin) by LC-MS/MS
Data Analysis: Data Analysis:
Calculate % Inhibition and IC50 Calculate % 2-HG Reduction and 1C50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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